Cas no 1242412-60-7 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole is a boronic ester derivative of carbazole, widely utilized as a key intermediate in organic synthesis and materials science. Its structure combines the electron-rich carbazole core with a pinacol boronate group, enabling efficient Suzuki-Miyaura cross-coupling reactions for constructing conjugated systems. This compound exhibits excellent stability under ambient conditions and high reactivity in palladium-catalyzed transformations, making it valuable for synthesizing optoelectronic materials, such as OLEDs and organic semiconductors. The tetramethyl dioxaborolane moiety enhances solubility in common organic solvents, facilitating purification and handling. Its rigid carbazole framework contributes to thermal and oxidative stability, ideal for applications in advanced functional materials.
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole structure
1242412-60-7 structure
Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
CAS No:1242412-60-7
MF:C18H20BNO2
MW:293.167904853821
MDL:MFCD07784368
CID:2133755
PubChem ID:354334893
Update Time:2025-07-02

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-Carbazole
    • (9H-Carbazol-2-yl)boronic Acid Pinacol Ester
    • 2-(9H-Carbazol-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 9H-Carbazole-2-boronic acid pinacol ester
    • RLSJGSFDSSYNPL-UHFFFAOYSA-N
    • 9H-Carbazole,4a,9a-dihydro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)CARBAZOLE
    • ZXBA000582
    • J3.563.459B
    • 9H-Carbazole-2-boronic
    • AS-55563
    • Carbazole-2-boronic acid pinacol ester
    • DA-28346
    • WJB12567
    • DTXSID80674167
    • MFCD07784368
    • AKOS015960297
    • EN300-12579024
    • s11276
    • CS-0091571
    • 1242412-60-7
    • SCHEMBL9891366
    • 871125-67-6
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4a,9a-dihydro-9h-carbazole
    • T3441
    • 9H-Carbazol-2-ylboronic acid pinacol ester
    • 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-9H-CARBAZOLE
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
    • MDL: MFCD07784368
    • Inchi: 1S/C18H20BNO2/c1-17(2)18(3,4)22-19(21-17)12-9-10-14-13-7-5-6-8-15(13)20-16(14)11-12/h5-11,20H,1-4H3
    • InChI Key: RLSJGSFDSSYNPL-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C4C=CC=CC=4NC3=C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 293.1587090g/mol
  • Monoisotopic Mass: 293.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2

Experimental Properties

  • Melting Point: 195.0 to 200.0 deg-C

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Security Information

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Pricemore >>

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